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Introduction
5-Acetamidonicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a compound of

interest in medicinal chemistry and drug development. Its structure, featuring both a carboxylic

acid and an acetamido group on the pyridine ring, presents a unique scaffold for the synthesis

of novel therapeutic agents. This guide provides a comprehensive overview of the chemical

properties, structure, and a detailed synthesis protocol for 5-Acetamidonicotinic acid.

Furthermore, it delves into its potential applications, drawing insights from the biological

activities of related nicotinic acid derivatives. This document is intended for researchers,

scientists, and professionals in the field of drug development who are exploring new chemical

entities for various therapeutic targets.

Chemical Properties and Structure
While extensive experimental data for 5-Acetamidonicotinic acid is not widely available in

public literature, its fundamental properties can be determined, and others can be reasonably

predicted based on its chemical structure and the known properties of its parent compound, 5-

aminonicotinic acid.
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Property Value Source

Chemical Name 5-Acetamidonicotinic acid -

Synonyms
5-acetylaminopyridine-3-

carboxylic acid
-

CAS Number 82817-65-0 [1]

Molecular Formula C₈H₈N₂O₃ [1]

Molecular Weight 180.16 g/mol [1]

Appearance
Predicted: Off-white to pale

yellow solid

Inferred from 5-aminonicotinic

acid[2]

Melting Point
Not experimentally determined

in available literature.
-

Boiling Point
Not experimentally determined

in available literature.
-

Solubility

Predicted to be soluble in polar

organic solvents like DMSO

and DMF, with limited solubility

in water.

Inferred from structural

features

Molecular Structure
The structure of 5-Acetamidonicotinic acid consists of a pyridine ring substituted with a

carboxylic acid at the 3-position and an acetamido group at the 5-position. The presence of

both a hydrogen bond donor (the amide N-H) and acceptor (the amide and carboxylic acid

carbonyls), as well as the aromatic pyridine ring, makes it an attractive scaffold for interacting

with biological targets.

Caption: 2D structure of 5-Acetamidonicotinic acid.

Synthesis Protocol
5-Acetamidonicotinic acid can be reliably synthesized from its precursor, 5-aminonicotinic

acid, through a straightforward acetylation reaction. The following protocol details the
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necessary steps.

Rationale for Experimental Choices
The choice of acetic anhydride as the acetylating agent is based on its high reactivity and the

ease of removal of the acetic acid byproduct. Pyridine is used as a base to neutralize the acetic

acid formed during the reaction, driving the equilibrium towards the product. It also acts as a

solvent for the reaction.

Step-by-Step Methodology
Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-

aminonicotinic acid (1 equivalent) in pyridine under an inert atmosphere (e.g., nitrogen or

argon).

Addition of Acetylating Agent: Cool the solution to 0°C using an ice bath. Slowly add acetic

anhydride (1.1 equivalents) dropwise to the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, pour the mixture into ice-cold water to precipitate the

product.

Isolation: Collect the precipitate by vacuum filtration and wash it with cold water to remove

any remaining pyridine and acetic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield pure 5-Acetamidonicotinic acid.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Caption: Workflow for the synthesis of 5-Acetamidonicotinic acid.

Predicted Spectroscopic Characterization
While experimental spectra for 5-Acetamidonicotinic acid are not readily available, its

structure allows for the prediction of key spectroscopic features that would be invaluable for its
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characterization upon synthesis.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the pyridine ring, a singlet for the methyl protons of the acetyl group, a broad

singlet for the amide proton, and a very broad singlet for the carboxylic acid proton. The

chemical shifts of the pyridine protons will be influenced by the positions of the substituents.

¹³C NMR: The carbon NMR spectrum should display signals for the two carbonyl carbons

(amide and carboxylic acid), the carbons of the pyridine ring, and the methyl carbon of the

acetyl group.

IR Spectroscopy: The infrared spectrum is expected to exhibit characteristic absorption

bands for the O-H stretch of the carboxylic acid (a broad band), the N-H stretch of the amide,

the C=O stretches of the carboxylic acid and the amide, and C=C and C=N stretching

vibrations of the pyridine ring.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of the compound (180.16 g/mol ).

Potential Applications in Drug Discovery
Nicotinic acid and its derivatives have been explored for a wide range of therapeutic

applications.[3][4][5] The structural features of 5-Acetamidonicotinic acid suggest its potential

as a scaffold for the development of novel drugs.

Anti-inflammatory Agents
Several derivatives of nicotinic acid have demonstrated significant anti-inflammatory activity.[1]

[3] The mechanism of action often involves the inhibition of pro-inflammatory enzymes such as

cyclooxygenase-2 (COX-2).[3] The acetamido group in 5-Acetamidonicotinic acid could

potentially form key interactions within the active sites of such enzymes, making it a promising

starting point for the design of novel anti-inflammatory drugs with potentially improved safety

profiles.[1]

Antimicrobial Agents
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Nicotinic acid derivatives have also been investigated for their antibacterial and antifungal

properties.[5][6] The pyridine ring is a common motif in many antimicrobial drugs. By modifying

the carboxylic acid and acetamido groups of 5-Acetamidonicotinic acid, it may be possible to

develop new compounds with potent activity against various pathogens.

5-Acetamidonicotinic Acid
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Anti-inflammatory Activity Antimicrobial Activity
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Click to download full resolution via product page

Caption: Potential therapeutic applications of 5-Acetamidonicotinic acid derivatives.

Conclusion
5-Acetamidonicotinic acid represents a valuable, yet underexplored, chemical entity with

significant potential in the field of drug discovery. This guide has provided a comprehensive

overview of its chemical properties, structure, a reliable synthesis protocol, and a discussion of

its potential applications based on the established biological activities of related nicotinic acid

derivatives. While a lack of extensive experimental data currently exists, the information

presented here serves as a solid foundation and a call to action for researchers to further

investigate this promising compound and its derivatives for the development of new and

effective therapeutic agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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